Cas no 94094-27-6 ((E)-3-{6-(4-Toluoyl-2-pyridyl}-acrylic Acid)

• Product Name: (E)-3-{6-(4-Toluoyl-2-pyridyl}-acrylic Acid
• CAS No: 94094-27-6
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 808013
• Update Time: 2025-04-24

(E)-3-{6-(4-Toluoyl-2-pyridyl}-acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[6-(4-methylbenzoyl)-2-pyridinyl]-, (E)- (9CI)
• (E)-3-[6-(p-toluoyl)-2-pyridyl]acrylic acid
• (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid
• USGBEAJEZNVPAG-MDZDMXLPSA-N
• (E)-3-[6-(4-toluoyl)-2-pyridyl]acrylic acid
• (E)-3-[6-(4-Methylbenzoyl)-2-pyridinyl]propenoic acid
• (E)-3-{6-(4-Toluoyl-2-pyridyl}-acrylic Acid

• Inchi： 1S/C16H13NO3/c1-11-5-7-12(8-6-11)16(20)14-4-2-3-13(17-14)9-10-15(18)19/h2-10H,1H3,(H,18,19)/b10-9+
• InChI Key： USGBEAJEZNVPAG-MDZDMXLPSA-N
• SMILES： O=C(C1C=CC=C(/C=C/C(=O)O)N=1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-3-{6-(4-Toluoyl-2-pyridyl}-acrylic Acid

Comprehensive Guide to (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid (CAS No. 94094-27-6): Properties, Applications, and Market Insights

(E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid (CAS No. 94094-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique acrylic acid and pyridyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a p-toluoyl moiety with a pyridine ring, making it valuable for designing advanced materials and bioactive molecules.

The growing interest in (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid is driven by its potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its ability to act as a photoactive component in organic semiconductors, aligning with the global push for sustainable energy solutions. Recent studies have explored its role in photovoltaic materials, where its conjugated system demonstrates promising light-harvesting properties.

From a synthetic perspective, CAS 94094-27-6 offers multiple reactive sites for chemical modifications. The acrylic acid group enables esterification or amidation reactions, while the pyridyl nitrogen can participate in coordination chemistry. This dual functionality makes it a valuable building block for creating metal-organic frameworks (MOFs) and pharmaceutical intermediates. Industry reports indicate rising demand for such multifunctional compounds in high-performance material development.

The compound's physicochemical properties have been extensively studied to support its various applications. With a molecular weight of 267.29 g/mol, (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid typically appears as a light yellow crystalline powder. Its solubility profile shows good dissolution in polar organic solvents like DMF and DMSO, which facilitates its use in solution-phase chemistry. Thermal analysis reveals stability up to 200°C, making it suitable for processes requiring moderate heat.

In pharmaceutical research, 94094-27-6 has emerged as a key intermediate for developing kinase inhibitors and anti-inflammatory agents. The compound's structural features allow for strategic modifications to enhance bioavailability and target specificity. Several patent applications have highlighted its utility in creating novel therapeutic candidates, particularly in oncology and autoimmune disease research.

The commercial landscape for (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid reflects its growing importance. Major chemical suppliers have included this compound in their catalogs, with purity grades ranging from 95% to 98%. Market analysis shows a compound annual growth rate (CAGR) of 6-8% in the fine chemicals sector, driven by increased R&D investment in specialty intermediates. Current pricing trends indicate moderate stability, with bulk purchases attracting significant discounts.

Quality control protocols for CAS 94094-27-6 typically involve HPLC analysis and spectroscopic characterization. Reputable manufacturers provide comprehensive analytical data, including 1H NMR, 13C NMR, and mass spectrometry results. These quality assurances are particularly important for pharmaceutical customers who require strict compliance with ICH guidelines for impurity profiles.

Environmental and safety considerations for handling (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be stored in airtight containers away from strong oxidizers, with typical shelf life of 24 months when kept at room temperature in dark conditions.

Future research directions for 94094-27-6 include exploring its potential in catalysis and supramolecular chemistry. The compound's ability to coordinate with transition metals suggests applications in homogeneous catalysis systems. Additionally, its π-conjugated system makes it interesting for developing organic luminescent materials, particularly for OLED technology applications.

For researchers sourcing (E)-3-(6-(p-Toluoyl)-2-pyridyl)acrylic acid, verification of CAS number 94094-27-6 is crucial to ensure product authenticity. The compound may sometimes be listed under alternative names such as (E)-3-[6-(4-methylbenzoyl)-2-pyridyl]acrylic acid in certain databases. Cross-referencing spectral data and analytical certificates helps prevent procurement errors in research projects.